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Compound of Interest

Compound Name: Isobutylcyclopentane

Cat. No.: B1594832

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety data for
Isobutylcyclopentane (CAS No. 3788-32-7), tailored for a technical audience. It includes a
summary of its physicochemical properties, toxicological profile, and flammability, along with
detailed descriptions of the standardized experimental protocols used to determine these

characteristics.

Chemical and Physical Properties

Isobutylcyclopentane is a cyclic alkane with the molecular formula C9H18.[1][2] Itis a
colorless liquid and is used as a solvent and a chemical intermediate in the synthesis of various
organic compounds.[1]

Table 1: Physical and Chemical Properties of Isobutylcyclopentane
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Property Value Source
Molecular Formula C9H18 [1112][3]
Molecular Weight 126.24 g/mol [11[2][3]
CAS Number 3788-32-7 [11[3]114]
Appearance Colorless liquid [1]
Melting Point -115.22 °C [1]
Boiling Point 147.97 °C [1]
Flash Point 31.5°C [1]
Density 0.7769 g/cm3 [1]
Vapor Pressure 4.95 mmHg at 25°C [1]
Refractive Index 1.4273 [1]

Toxicological Data

Isobutylcyclopentane is classified as harmful if swallowed and is very toxic to aquatic life.[2]
[3][5] Overexposure may lead to skin and eye irritation and can have anesthetic effects such as
drowsiness, dizziness, and headache.[3][6][7]

Table 2: Summary of Toxicological Hazards

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.smolecule.com/products/s1905854
https://store.astm.org/d3278-21.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.smolecule.com/products/s1905854
https://store.astm.org/d3278-21.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://store.astm.org/d3278-21.html
https://www.guidechem.com/encyclopedia/isobutylcyclopentane-dic280807.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.benchchem.com/product/b1594832?utm_src=pdf-body
https://www.smolecule.com/products/s1905854
https://store.astm.org/d3278-21.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://store.astm.org/d3278-21.html
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://haz-map.com/Agents/13487
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard

GHS Classification

Key Findings

Acute Oral Toxicity

Category 4: Harmful if
swallowed (H302)

Based on aggregated
notifications to the ECHA C&L
Inventory.[2][3][5]

Skin Irritation

Not classified, but irritation is a

potential hazard.

Overexposure may cause skin
irritation.[3][6][7]

Eye Irritation

Not classified, but irritation is a

potential hazard.

Overexposure may cause eye
irritation.[3][6][7]

Based on aggregated
notifications to the ECHA C&L
Inventory.[2][3][5]

Category 1: Very toxic to

Acute Aquatic Toxicity o
aguatic life (H400)

_ May have anesthetic effects
Neurotoxin - Acute solvent ) o
(drowsiness, dizziness, and

headache).[3][6][7][8]

Neurotoxicity d
syndrome

Flammability Data

Isobutylcyclopentane is a flammable liquid.[3]

Table 3: Flammability Hazards

Hazard GHS Classification Details

Flammable Liquid Category 3

Flash Point: 31.5°C.[1][3]
(H226)

Flammability

Experimental Protocols

The following sections describe the standardized methodologies likely used to obtain the health
and safety data for Isobutylcyclopentane. These are based on OECD and ASTM guidelines.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
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This method is designed to assess the toxicity of a substance when administered orally in a
stepwise procedure.

e Principle: The test substance is administered orally to a group of animals (typically rodents)
at one of a series of fixed dose levels (5, 50, 300, and 2000 mg/kg body weight).[9] The
absence or presence of mortality in a group of animals determines the next step, allowing for
classification of the substance.[9]

e Procedure:

[¢]

A starting dose is selected based on available information.
o The substance is administered to a group of three female rats by gavage.[9]
o Animals are observed for mortality and clinical signs of toxicity for up to 14 days.[10]

o If mortality occurs, the test is repeated with a lower dose. If no mortality occurs, a higher
dose is used.[9]

o The procedure is continued until the dose causing mortality is identified or no mortality is
observed at the highest dose level.[11]

o Data Analysis: The results are used to classify the substance according to the Globally
Harmonised System (GHS).[12]

Skin Irritation - OECD Test Guideline 439 (In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)

This in vitro test method is used to identify substances that are irritant to the skin.

e Principle: The test substance is applied topically to a reconstructed human epidermis (RhE)
model, which mimics the biochemical and physiological properties of the upper layers of
human skin.[1][13] Skin irritation is identified by its ability to decrease cell viability below a
defined threshold.[14]

e Procedure:
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o The test substance is applied to the surface of the RhE tissue.[14]
o After a defined exposure period, the substance is removed by washing.

o The viability of the skin model is assessed using a cell viability assay, such as the MTT
assay.[14]

o Data Analysis: If the mean tissue viability is reduced to < 50% of the negative control, the
substance is classified as a skin irritant (GHS Category 2).[1][14]

Acute Eye Irritation - OECD Test Guideline 405 (Acute
Eye Irritation/Corrosion)

This in vivo test is used to assess the potential of a substance to cause eye irritation or

corrosion.

¢ Principle: The test substance is applied in a single dose to one eye of an experimental
animal (typically an albino rabbit), with the untreated eye serving as a control.[15][16] The
degree of eye irritation/corrosion is evaluated by scoring lesions of the conjunctiva, cornea,
and iris at specific intervals.[15]

e Procedure:
o A small amount of the test substance is instilled into the conjunctival sac of one eye.[17]
o The eyes are examined at 1, 24, 48, and 72 hours after application.[16]
o The severity of ocular lesions is scored.

» Data Analysis: The scores are evaluated to determine the irritant potential of the substance.
The reversibility of the lesions is also assessed.[16]

Aquatic Toxicity - OECD Test Guideline 203 (Fish, Acute
Toxicity Test)

This test is designed to determine the median lethal concentration (LC50) of a substance to
fish.
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e Principle: Fish are exposed to the test substance added to water at a range of
concentrations for a period of 96 hours. Mortalities are recorded at 24, 48, 72, and 96 hours,
and the LC50 is calculated at the end of the exposure period.

e Procedure:

o Groups of fish are exposed to different concentrations of the test substance in a controlled
environment.

o A control group is exposed to water without the test substance.
o Observations of mortality and any sublethal effects are made and recorded.

o Data Analysis: The LC50, the concentration that is lethal to 50% of the test fish, is
determined statistically.

Flammability - ASTM D56 (Standard Test Method for
Flash Point by Tag Closed Cup Tester)

This method is used to determine the flash point of volatile liquids.[18]

e Principle: A sample of the liquid is placed in a closed cup and heated at a controlled rate.[18]
A small flame is periodically passed over the opening in the cup. The flash point is the lowest
temperature at which the vapors above the liquid ignite.[18]

e Procedure:
o The sample is placed in the test cup of the Tag Closed Cup Tester.
o The sample is heated at a slow, constant rate.
o An ignition source is applied at specified intervals.
o Data Analysis: The temperature at which a flash is observed is recorded as the flash point.

Visualizations
Chemical Hazard Assessment Workflow
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The following diagram illustrates a general workflow for assessing the hazards of a chemical
substance, incorporating the experimental protocols described above.

Initial Assessment

Physicochemical Properties

GHS Classification

Toxicological Testing Ecotoxicological Testing Physical Hagard Testing
v v v \ v
ey e
Risk Management
\ A

Handling & Storage Procedures Personal Protective Equipment (PPE)

Click to download full resolution via product page

Caption: General workflow for chemical hazard assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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